N-(2-chlorobenzyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C22H18ClN5O3/c23-17-5-2-1-4-16(17)12-26-19(29)14-27-18-6-3-9-25-20(18)21(30)28(22(27)31)13-15-7-10-24-11-8-15/h1-11H,12-14H2,(H,26,29)
• InChI Key: LMKJRYCLZRXXAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3)Cl
• Molecular Formula: C22H18ClN5O3
• Molecular Weight: 435.9 g/mol

Description

N-(2-chlorobenzyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H18ClN5O3 and its molecular weight is 435.87. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Analysis :

  • A study discusses the synthesis of related compounds, such as those involving pyrimidine and piperidone derivatives, and their structural elucidation using spectroscopy and crystallography methods (Klimova et al., 2013).
  • Another research focuses on the crystal structures of compounds similar to the one , highlighting the conformation and intramolecular interactions (Subasri et al., 2016).

• Bioactivity and Pharmacological Applications :

  • Research on derivatives of pyrimidine and pyridine, closely related to the compound , has shown significant anticancer activity, demonstrating the potential of these compounds in therapeutic applications (Su et al., 1986).
  • Studies have also been conducted on antimicrobial activity, where related compounds have shown efficacy against various bacterial and fungal strains, suggesting potential in antimicrobial therapy (Hossan et al., 2012).

• Radiosynthesis and Imaging Applications :

  • In the field of radiopharmaceuticals, closely related compounds have been synthesized and evaluated for imaging applications, particularly in positron emission tomography (PET), showing potential for medical diagnostics (Dollé et al., 2008).

• Corrosion Inhibition :

  • Research into the applications of acetamide derivatives has also explored their use as corrosion inhibitors, indicating a potential application in industrial and engineering fields (Yıldırım & Cetin, 2008).

• Synthesis of New Compounds and Molecular Docking Analysis :

  • Studies have been conducted on the synthesis of new compounds using derivatives similar to the one , along with molecular docking analysis for potential anticancer drug development (Sharma et al., 2018).